Cas no 51762-04-0 (5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,3-[(acetyloxy)methyl]-7-[[(5R)-5-amino-5-carboxy-1-oxopentyl]amino]-8-oxo-, monosodium salt, (6R,7R)-)

5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,3-[(acetyloxy)methyl]-7-[[(5R)-5-amino-5-carboxy-1-oxopentyl]amino]-8-oxo-, monosodium salt, (6R,7R)- structure
51762-04-0 structure
Product Name:5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,3-[(acetyloxy)methyl]-7-[[(5R)-5-amino-5-carboxy-1-oxopentyl]amino]-8-oxo-, monosodium salt, (6R,7R)-
CAS No:51762-04-0
MF:C16H20N3NaO8S
MW:437.400074005127
CID:361500
PubChem ID:23680388
Update Time:2025-04-19

5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,3-[(acetyloxy)methyl]-7-[[(5R)-5-amino-5-carboxy-1-oxopentyl]amino]-8-oxo-, monosodium salt, (6R,7R)- Chemical and Physical Properties

Names and Identifiers

    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,3-[(acetyloxy)methyl]-7-[[(5R)-5-amino-5-carboxy-1-oxopentyl]amino]-8-oxo-, monosodium salt, (6R,7R)-
    • CEPHALOSPORIN C SODIUM SALT
    • 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 3-((acetyloxy)methyl)-7-(((5R)-5-amino-5-carboxy-1-oxopentyl)amino)-8-oxo-, monosodium salt, (6R,7R)-
    • 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 3-((acetyloxy)methyl)-7-((5-amino-5-carboxy-1-oxopentyl)amino)-8-oxo-, monosodium salt, (6R-(6alpha,7beta(R*)))-
    • Cephalosporin C sodium
    • Sodium cephalosporin C
    • EINECS 257-390-2
    • UNII-ZG30U24Q08
    • sodium;(6R,7R)-3-(acetyloxymethyl)-7-[(5-amino-5-carboxypentanoyl)amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
    • ZG30U24Q08
    • DTXSID20199687
    • 51762-04-0
    • SCHEMBL11011969
    • DTXCID80122178
    • 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 3-((acetyloxy)methyl)-7-((5-amino-5-carboxy-1-oxopentyl)amino)-8-oxo-, monosodium salt, (6R-(6alpha,7beta(R*)))-
    • 74970-31-3
    • Inchi: 1S/C16H21N3O8S.Na/c1-7(20)27-5-8-6-28-14-11(13(22)19(14)12(8)16(25)26)18-10(21)4-2-3-9(17)15(23)24;/h9,11,14H,2-6,17H2,1H3,(H,18,21)(H,23,24)(H,25,26);/q;+1/p-1/t9?,11-,14-;/m1./s1
    • InChI Key: HZWLVUKHUSRPCG-BJIHTTGYSA-M
    • SMILES: S1CC(COC(C)=O)=C(C(=O)[O-])N2C([C@H]([C@@H]12)NC(CCCC(C(=O)O)N)=O)=O.[Na+]

Computed Properties

  • Exact Mass: 415.104935
  • Monoisotopic Mass: 415.104935
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 10
  • Complexity: 737
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _4.4
  • Topological Polar Surface Area: 202

5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,3-[(acetyloxy)methyl]-7-[[(5R)-5-amino-5-carboxy-1-oxopentyl]amino]-8-oxo-, monosodium salt, (6R,7R)- Pricemore >>

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